Cas no 1396856-86-2 (N-4-(morpholin-4-yl)but-2-yn-1-yl-2-4-(propane-2-sulfonyl)phenylacetamide)

• Product Name: N-4-(morpholin-4-yl)but-2-yn-1-yl-2-4-(propane-2-sulfonyl)phenylacetamide
• CAS No: 1396856-86-2
• MF: C₁₉H₂₆N₂O₄S
• MW: 378.485743999481
• CID: 6325885
• PubChem ID: 71792706
• Update Time: 2025-05-21

N-4-(morpholin-4-yl)but-2-yn-1-yl-2-4-(propane-2-sulfonyl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• N-4-(morpholin-4-yl)but-2-yn-1-yl-2-4-(propane-2-sulfonyl)phenylacetamide
• N-(4-morpholin-4-ylbut-2-ynyl)-2-(4-propan-2-ylsulfonylphenyl)acetamide
• VU0540070-1
• N-[4-(morpholin-4-yl)but-2-yn-1-yl]-2-[4-(propane-2-sulfonyl)phenyl]acetamide
• F6244-2625
• 1396856-86-2
• 2-(4-(isopropylsulfonyl)phenyl)-N-(4-morpholinobut-2-yn-1-yl)acetamide
• AKOS024542798

• Inchi： 1S/C19H26N2O4S/c1-16(2)26(23,24)18-7-5-17(6-8-18)15-19(22)20-9-3-4-10-21-11-13-25-14-12-21/h5-8,16H,9-15H2,1-2H3,(H,20,22)
• InChI Key： YFKAIBLPUBAJDY-UHFFFAOYSA-N
• SMILES： S(C1C=CC(CC(NCC#CCN2CCOCC2)=O)=CC=1)(C(C)C)(=O)=O

Computed Properties

• Exact Mass: 378.16132849g/mol
• Monoisotopic Mass: 378.16132849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 613
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 84.1Ų

Additional information on N-4-(morpholin-4-yl)but-2-yn-1-yl-2-4-(propane-2-sulfonyl)phenylacetamide

Comprehensive Overview of N-4-(morpholin-4-yl)but-2-yn-1-yl-2-4-(propane-2-sulfonyl)phenylacetamide (CAS No. 1396856-86-2)

N-4-(morpholin-4-yl)but-2-yn-1-yl-2-4-(propane-2-sulfonyl)phenylacetamide (CAS No. 1396856-86-2) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the class of sulfonyl-containing acetamide derivatives, which are widely studied for their diverse biological activities. The presence of both morpholine and sulfonyl moieties in its structure makes it a promising candidate for drug discovery, particularly in targeting specific enzymatic pathways.

In recent years, researchers have focused on the structure-activity relationship (SAR) of compounds like N-4-(morpholin-4-yl)but-2-yn-1-yl-2-4-(propane-2-sulfonyl)phenylacetamide to understand their binding affinity and selectivity. The morpholine ring is known for its ability to enhance solubility and bioavailability, while the sulfonyl group contributes to interactions with target proteins. These properties are particularly relevant in the context of kinase inhibitors, a hot topic in oncology and inflammation research. As such, this compound is often explored in virtual screening and molecular docking studies to identify potential therapeutic applications.

The synthesis of CAS No. 1396856-86-2 involves multi-step organic reactions, including Sonogashira coupling and sulfonylation, which are well-documented in the literature. Its purity and stability are critical for experimental reproducibility, making analytical techniques like HPLC and NMR indispensable for quality control. Given the growing demand for high-purity research chemicals, this compound is often supplied by specialized manufacturers catering to academic and industrial laboratories.

From a commercial perspective, N-4-(morpholin-4-yl)but-2-yn-1-yl-2-4-(propane-2-sulfonyl)phenylacetamide is listed in catalogs of fine chemicals and building blocks for drug discovery. Its CAS number (1396856-86-2) serves as a unique identifier, ensuring accurate sourcing and regulatory compliance. Researchers frequently search for suppliers of CAS 1396856-86-2 or inquire about its price and availability, reflecting its relevance in contemporary scientific workflows.

In summary, N-4-(morpholin-4-yl)but-2-yn-1-yl-2-4-(propane-2-sulfonyl)phenylacetamide represents a compelling example of modern medicinal chemistry. Its structural complexity and functional groups align with current trends in targeted therapy and precision medicine, making it a subject of ongoing investigation. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in drug development and biochemical research.